(-)-Menthone (-)-Menthone (-)-Menthone, also known as L-menthone or p-menthan-3-one, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. Thus, (-)-menthone is considered to be an isoprenoid lipid molecule (-)-Menthone exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, (-)-menthone is primarily located in the membrane (predicted from logP) and cytoplasm (-)-Menthone exists in all eukaryotes, ranging from yeast to humans (-)-Menthone is a fresh, green, and minty tasting compound that can be found in a number of food items such as eggplant, mamey sapote, roman camomile, and beech nut. This makes (-)-menthone a potential biomarker for the consumption of these food products.
(-)-menthone is a menthone that is cyclohexanone substituted by a methyl and an isopropyl group at positions 5 and 2 respectively (the 2S,5R-stereoisomer). It is an enantiomer of a (+)-menthone.
Brand Name: Vulcanchem
CAS No.: 14073-97-3
VCID: VC0042992
InChI: InChI=1S/C10H18O/c1-7(2)9-5-4-8(3)6-10(9)11/h7-9H,4-6H2,1-3H3/t8-,9+/m1/s1
SMILES: CC1CCC(C(=O)C1)C(C)C
Molecular Formula: C10H18O
Molecular Weight: 154.25 g/mol

(-)-Menthone

CAS No.: 14073-97-3

Reference Standards

VCID: VC0042992

Molecular Formula: C10H18O

Molecular Weight: 154.25 g/mol

(-)-Menthone - 14073-97-3

CAS No. 14073-97-3
Product Name (-)-Menthone
Molecular Formula C10H18O
Molecular Weight 154.25 g/mol
IUPAC Name (2S,5R)-5-methyl-2-propan-2-ylcyclohexan-1-one
Standard InChI InChI=1S/C10H18O/c1-7(2)9-5-4-8(3)6-10(9)11/h7-9H,4-6H2,1-3H3/t8-,9+/m1/s1
Standard InChIKey NFLGAXVYCFJBMK-BDAKNGLRSA-N
Isomeric SMILES C[C@@H]1CC[C@H](C(=O)C1)C(C)C
SMILES CC1CCC(C(=O)C1)C(C)C
Canonical SMILES CC1CCC(C(=O)C1)C(C)C
Boiling Point 207.0 °C
210 °C
Colorform Colorless, oily, mobile liq
Density 0.888-0.895
Melting Point -6.0 °C
-6°C
Physical Description Liquid
colourless to pale yellowish liquid with a mint-like odou
Description (-)-Menthone, also known as L-menthone or p-menthan-3-one, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. Thus, (-)-menthone is considered to be an isoprenoid lipid molecule (-)-Menthone exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, (-)-menthone is primarily located in the membrane (predicted from logP) and cytoplasm (-)-Menthone exists in all eukaryotes, ranging from yeast to humans (-)-Menthone is a fresh, green, and minty tasting compound that can be found in a number of food items such as eggplant, mamey sapote, roman camomile, and beech nut. This makes (-)-menthone a potential biomarker for the consumption of these food products.
(-)-menthone is a menthone that is cyclohexanone substituted by a methyl and an isopropyl group at positions 5 and 2 respectively (the 2S,5R-stereoisomer). It is an enantiomer of a (+)-menthone.
Solubility 0.688 mg/mL at 25 °C
Sol in alc, fixed oils; very slightly sol in water.
SOL IN MOST COMMON ORG SOLVENTS
In water, 688 mg/l @ 25 °C
0.497 mg/mL at 25 °C
soluble in alcohol and most fixed oils; very slightly soluble in water
1 ml in 3 ml of 70% alcohol (in ethanol)
Synonyms (2S,5R)-5-methyl-2-(1-methylethyl)cyclohexanone; (2S-trans)-5-methyl-2-(1-methylethyl)cyclohexanone; (1R,4S)-(-)-p-Menthan-3-one; (-)-Menthone; (1R,4S)-Menthone; (1R,4S)-p-Menth-3-one; (1R,4S)-p-Menthan-3-one; (2S,5R)-(-)-Menthone; (2S,5R)-2-Isopro
PubChem Compound 26447
Last Modified Nov 11 2021
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